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Compound of Interest

Compound Name: Ethyl 2-acetylhexanoate

Cat. No.: B073951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physicochemical properties of

Ethyl 2-acetylhexanoate (CAS No. 1540-29-0), a versatile organic compound with

applications in the flavor and fragrance industry, as well as a building block in the synthesis of

agrochemicals.[1][2] This document outlines its boiling point and density, provides detailed

experimental protocols for their determination, and presents a logical workflow for its

application in chemical synthesis.

Physicochemical Data of Ethyl 2-acetylhexanoate
The boiling point and density are critical parameters for the handling, processing, and

application of Ethyl 2-acetylhexanoate. A summary of these properties is presented in the

table below. It is important to note that the boiling point is highly dependent on the ambient

pressure.
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Property Value Conditions

Boiling Point 224 °C at 760 mmHg[3]

221.5 °C at 760 mmHg[4]

111.5 °C at 1.8 kPa

65 °C at 1 mmHg[5][6]

Density 0.949 - 0.959 g/cm³ at 20 °C[7][8]

0.950 g/mL Not specified[3]

0.95 g/cm³ Not specified[5][6]

0.957 g/cm³ Not specified[4]

Experimental Protocols
Accurate determination of boiling point and density is fundamental in chemical research and

quality control. The following sections detail standardized laboratory procedures for these

measurements.

Determination of Boiling Point (Micro-Method)
This method is suitable for small sample volumes and provides a reasonably accurate

measurement of the boiling point.

Apparatus:

Thiele tube or similar heating apparatus (e.g., melting point apparatus)

Capillary tube (sealed at one end)

Small test tube (e.g., sodium fusion tube)

Thermometer

Heating oil (e.g., paraffin)
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Bunsen burner or hot plate

Procedure:

Fill the small test tube with the liquid sample (Ethyl 2-acetylhexanoate) to a depth of about

2-3 cm.

Place the capillary tube, with its open end downwards, into the test tube containing the

sample.

Attach the test tube to the thermometer, ensuring the sample is level with the thermometer

bulb.

Place the assembly into the Thiele tube containing the heating oil, ensuring the top of the

sample is below the oil level.

Gently heat the side arm of the Thiele tube.[5]

Observe the capillary tube. As the liquid heats, a stream of bubbles will emerge from the

open end of the capillary tube.

Continue gentle heating until a rapid and continuous stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube.[6] Record this temperature.

Determination of Density using a Pycnometer
A pycnometer is a flask with a specific volume used for precise density measurements of

liquids.

Apparatus:

Pycnometer (a specific gravity bottle)

Analytical balance (accurate to at least 0.001 g)
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Thermometer

Water bath

Procedure:

Thoroughly clean and dry the pycnometer.

Determine and record the mass of the empty, dry pycnometer.

Fill the pycnometer with distilled water and place it in a water bath at a constant temperature

(e.g., 20°C) until it reaches thermal equilibrium.

Ensure the pycnometer is completely full, with no air bubbles. Dry the outside of the

pycnometer and record its mass.

Empty and dry the pycnometer again.

Fill the pycnometer with Ethyl 2-acetylhexanoate and return it to the water bath to reach the

same constant temperature.

Dry the exterior of the pycnometer and record its mass.

The density of the liquid is calculated using the following formula: Density = (Mass of liquid) /

(Volume of liquid) Where the volume of the liquid is determined from the mass of the water

and its known density at that temperature.

Application in Agrochemical Synthesis
Ethyl 2-acetylhexanoate serves as a key intermediate in the synthesis of certain fungicides,

such as Ethirimol and Dimethirimol, which are used to control powdery mildew on crops.[2] The

following diagram illustrates the logical workflow from the precursor to the final agrochemical

products.
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Caption: Synthesis pathway of fungicides from Ethyl 2-acetylhexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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